Cas no 647858-20-6 (Benzene, 1-nitro-4-[2-(phenylmethoxy)ethoxy]-)

• Product Name: Benzene, 1-nitro-4-[2-(phenylmethoxy)ethoxy]-
• CAS No: 647858-20-6
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 415850
• PubChem ID: 57165384
• Update Time: 2025-04-19

Benzene, 1-nitro-4-[2-(phenylmethoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-4-[2-(phenylmethoxy)ethoxy]-
• 1-nitro-4-(2-phenylmethoxyethoxy)benzene
• 4-(2-benzyloxyethoxy)-1-nitrobenzene
• 1-[2-(BENZYLOXY)ETHOXY]-4-NITROBENZENE
• SCHEMBL4758638
• DTXSID00720453
• 647858-20-6

• Inchi： 1S/C15H15NO4/c17-16(18)14-6-8-15(9-7-14)20-11-10-19-12-13-4-2-1-3-5-13/h1-9H,10-12H2
• InChI Key： YLAIHWFPOZEUIL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCOC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.10015
• Monoisotopic Mass: 273.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6